Cas no 131307-35-2 (1-fluoropyridinium pyridine heptafluorodiborate)

• Product Name: 1-fluoropyridinium pyridine heptafluorodiborate
• CAS No: 131307-35-2
• MF: C₁₀H₁₀B₂F₈N₂
• MW: 331.809030056
• CID: 91678
• PubChem ID: 11121125
• Update Time: 2025-10-29

1-fluoropyridinium pyridine heptafluorodiborate Chemical and Physical Properties

Names and Identifiers

• 1-fluoropyridinium pyridine heptafluorodiborate
• N-Fluoropyridinium pyridine heptafluorodiborate
• 1-Fluoropyridinium heptafluorodiborate pyridine complex
• 1-FLUOROPYRIDINIUM PYRIDINE COMPLEX HEPTAFLUOROBORATE
• 1-FLUOROPYRIDINIUM PYRIDINE COMPLEX HEPTAFLUORODIBORATE
• 1-Fluoropyridinium Pyridine Heptafluorodiborate [Fluorinating Reagent]
• accufluor nfpy
• NFPY
• accufluor nfpy
• AccuFluor(rg NFPy
• 1-FLUOROPYRIDINIUM PYRIDINE HEPTAFLUORODIBORATE 95%
• 1-Fluoropyridinium pyridine heptafluorodiborate,95%
• N-FluoropyridiniuM pyridine heptafluorodiborate, 90+%
• N-Fluoropyridinium pyridine heptafluoro diborate
• 1-fluoropyridiniumpyridineheptafluorodiborate
• MFCD00142628
• AKOS040767790
• 1-fluoropyridin-1-ium;pyridine;trifluoroborane;tetrafluoroborate
• 131307-35-2
• N-FluoropyridiniuMpyridineheptafluorodiborate
• BSBNMUUTZSTDRU-UHFFFAOYSA-N

• MDL： MFCD00142628
• Inchi： 1S/C5H5FN.C5H5N.BF4.BF3/c6-7-4-2-1-3-5-7;1-2-4-6-5-3-1;2-1(3,4)5;2-1(3)4/h1-5H;1-5H;;/q+1;;-1;
• InChI Key： BSBNMUUTZSTDRU-UHFFFAOYSA-N
• SMILES： F[N+]1C=CC=CC=1.F[B-](F)(F)F.FB(F)F.N1C=CC=CC=1

Computed Properties

• Exact Mass: 332.09000
• Monoisotopic Mass: 332.0902340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 16.8Ų

Experimental Properties

• Color/Form: Light yellow powder
• Density: g/cm3
• Melting Point: 198-201 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Water and organic soluble.
• PSA: 16.77000
• LogP: 3.96810
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in water

1-fluoropyridinium pyridine heptafluorodiborate Security Information

• Hazard Statement： Moisture sensitive/Corrosive
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S25-S36/37/39
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R34
• Safety Term：S25;S36/37/39

Additional information on 1-fluoropyridinium pyridine heptafluorodiborate

1-Fluoropyridinium Pyridine Heptafluorodiborate: A Comprehensive Overview

1-Fluoropyridinium pyridine heptafluorodiborate, also known by its CAS number 131307-35-2, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridinium salts, which are widely used in various applications due to their unique electronic properties and reactivity. The presence of fluorine atoms in its structure contributes to its distinctive chemical behavior, making it a valuable tool in modern synthetic chemistry.

The structure of 1-fluoropyridinium pyridine heptafluorodiborate consists of a pyridinium ring with a fluorine substituent and a heptafluorodiborate counterion. This combination results in a compound with high thermal stability and excellent solubility in polar solvents. Recent studies have highlighted its potential as a catalyst in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity. Its ability to act as both an electrophilic and nucleophilic agent makes it versatile in various reaction mechanisms.

In terms of synthesis, 1-fluoropyridinium pyridine heptafluorodiborate is typically prepared through a two-step process involving the fluorination of pyridine followed by the formation of the pyridinium salt with heptafluorodiboric acid. This method ensures high purity and stability, which are critical for its application in sensitive chemical reactions. Researchers have also explored alternative synthetic routes to improve yield and reduce production costs, leveraging advancements in catalytic techniques and green chemistry principles.

The applications of 1-fluoropyridinium pyridine heptafluorodiborate span across multiple disciplines. In organic synthesis, it serves as an efficient catalyst for nucleophilic substitutions, additions, and cycloadditions. Its role in drug discovery has been particularly notable, where it accelerates the formation of complex molecular architectures required for bioactive compounds. Additionally, this compound has found utility in materials science, contributing to the development of advanced polymers and electronic materials.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-fluoropyridinium pyridine heptafluorodiborate. Quantum mechanical calculations have revealed that the fluorinated substituents significantly influence the compound's electron distribution, enhancing its electrophilic character. These findings have been corroborated by experimental studies, which demonstrate improved reaction kinetics when this compound is used as a catalyst.

In conclusion, 1-fluoropyridinium pyridine heptafluorodiborate (CAS No. 131307-35-2) stands as a testament to the ingenuity of modern chemical research. Its unique properties, derived from its fluorinated structure, make it an indispensable tool in contemporary organic synthesis and materials development. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even greater role in advancing chemical science.